4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid

• Molecular Formula: C21H18N2O7S
• Molecular Weight: 442.4 g/mol
• IUPAC Name: 4-[[(5Z)-5-[[4-(carboxymethoxy)-3-methoxyphenyl]methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C21H18N2O7S/c1-23-19(26)17(31-21(23)22-14-6-4-13(5-7-14)20(27)28)10-12-3-8-15(16(9-12)29-2)30-11-18(24)25/h3-10H,11H2,1-2H3,(H,24,25)(H,27,28)/b17-10-,22-21?
• InChI Key: CDMICGRXOKMQRL-KSHCERBMSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC(=O)O)OC)/SC1=NC3=CC=C(C=C3)C(=O)O
• SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)C(=O)O

Description

4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid is a compound with unique chemical properties that make it a promising candidate for scientific research. This compound is a thiazolidine derivative and has been synthesized using various methods. The synthesis method used for this compound is crucial as it determines the purity and yield of the final product. Once synthesized, this compound has been extensively studied for its scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid is not fully understood. However, it has been proposed that this compound works by inhibiting the activity of enzymes involved in inflammation and cancer cell growth. It has also been suggested that this compound may work by binding to metal ions in biological systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid have been extensively studied. This compound has been shown to reduce inflammation and inhibit the growth of cancer cells in animal models. Additionally, this compound has been used as a fluorescent probe for the detection of metal ions in biological systems.

Advantages and Limitations for Lab Experiments

The advantages of using 4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid in lab experiments include its unique chemical properties and potential as an anti-inflammatory, anti-cancer, and anti-bacterial agent. However, the limitations of using this compound in lab experiments include its complex synthesis method and potential toxicity.

Future Directions

The potential applications of 4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid in scientific research are vast. Some potential future directions for research include:
1. Investigating the potential of this compound as a therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
2. Studying the mechanism of action of this compound to better understand its anti-inflammatory and anti-cancer properties.
3. Developing new synthesis methods to improve the yield and purity of this compound.
4. Exploring the potential of this compound as a fluorescent probe for the detection of metal ions in biological systems.
5. Investigating the potential of this compound as an anti-bacterial agent.
Conclusion:
In conclusion, 4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid is a compound with unique chemical properties that make it a promising candidate for scientific research. This compound has been extensively studied for its potential as an anti-inflammatory, anti-cancer, and anti-bacterial agent. Additionally, this compound has been used as a fluorescent probe for the detection of metal ions in biological systems. Future research in this area may lead to the development of new therapeutic agents for the treatment of inflammatory diseases and cancer.

Synthesis Methods

The synthesis of 4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid has been reported in the literature using various methods. One of the methods involves the condensation of 3-methyl-4-oxo-2-thioxo-1,3-thiazolidine with 4-(carboxymethoxy)-3-methoxybenzaldehyde in the presence of a base. The resulting product is then treated with 4-aminobenzoic acid to obtain the final product. Another method involves the reaction of 4-(carboxymethoxy)-3-methoxybenzaldehyde with 3-methyl-4-oxo-2-thioxo-1,3-thiazolidine-5-carboxylic acid in the presence of a base followed by the addition of 4-aminobenzoic acid. The purity and yield of the final product depend on the method used for synthesis.

Scientific Research Applications

The unique chemical properties of 4-({5-[4-(Carboxymethoxy)-3-methoxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid make it a promising candidate for scientific research. This compound has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-bacterial agent. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, this compound has been used as a fluorescent probe for the detection of metal ions in biological systems.